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Compound of Interest

(2S)-1-(1H-1,2,4-triazol-1-
Compound Name:
yl)propan-2-ol

Cat. No.: B13729801

To the Valued Researchers, Scientists, and Drug Development Professionals,

This document serves as a comprehensive guide to the properties and structure of the
chemical entity identified by CAS number 1158736-02-7. Our objective is to provide an in-depth
technical resource that is both scientifically rigorous and practically applicable for professionals
in the field.

Executive Summary

Upon extensive investigation, it has been determined that there is no publicly available
scientific literature, chemical database entry, or regulatory information associated with the CAS
number 1158736-02-7. This suggests that the provided CAS number may be erroneous, may
belong to a proprietary compound not disclosed in the public domain, or may be a newly
assigned number that has not yet been populated in chemical databases.

Due to the absence of any data for this specific CAS number, we are unable to provide a
detailed technical guide on its properties, structure, and associated protocols. We recommend
verifying the CAS number for accuracy. Should a corrected or alternative identifier be available,
we would be pleased to conduct a thorough analysis and furnish the requested in-depth guide.

We are committed to providing accurate and actionable scientific information. In the event that
data for CAS number 1158736-02-7 becomes publicly accessible, this guide will be updated
accordingly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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